4-Chloro-2-iodo-6-methylaniline

• IUPAC Name: 4-chloro-2-iodo-6-methylaniline
• InChI: InChI=1S/C7H7ClIN/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,10H2,1H3
• InChI Key: APOYOBUFTZPTBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)I)Cl
• Molecular Formula: C7H7ClIN
• DSSTOX Substance ID: DTXSID30572644
• Molecular Weight: 267.49 g/mol
• CAS No.: 69705-29-9

Description

4-Chloro-2-iodo-6-methylaniline is an aromatic amine with the molecular formula C7H7ClIN. It is a compound of interest in organic synthesis due to its unique structure, which includes both chloro and iodo substituents on the benzene ring, along with a methyl group and an amino group. This combination of functional groups makes it a versatile intermediate in the synthesis of various organic compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-2-iodo-6-methylaniline typically involves the iodination of 4-chloro-2-methylaniline. One common method is the reaction of 4-chloro-2-methylaniline with N-iodo-succinimide in acetic acid at room temperature. This reaction proceeds under mild conditions and yields the desired product with good efficiency .

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve a multi-step process starting from readily available raw materials. The process includes nitration, reduction, and halogenation steps to introduce the chloro and iodo substituents in the correct positions on the benzene ring .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-2-iodo-6-methylaniline can undergo various types of chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used under basic conditions.

Suzuki-Miyaura Coupling: Palladium catalysts and organoboron reagents are commonly used under mild conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can yield biaryl compounds, while nucleophilic substitution can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

4-Chloro-2-iodo-6-methylaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: It can be used to modify biologically active compounds to study their structure-activity relationships.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-2-iodo-6-methylaniline depends on the specific reactions it undergoesThis can alter the compound’s interactions with other molecules and its overall reactivity in various chemical processes .

Comparison with Similar Compounds

4-Chloro-2-methylaniline: Similar structure but lacks the iodo group.

2-Iodo-4-methylaniline: Similar structure but lacks the chloro group.

4-Chloro-2-iodoaniline: Similar structure but lacks the methyl group.

Uniqueness: 4-Chloro-2-iodo-6-methylaniline is unique due to the presence of both chloro and iodo substituents along with a methyl group on the benzene ring. This combination of functional groups provides distinct reactivity patterns and makes it a valuable intermediate in organic synthesis .

Biological Activity

Overview

4-Chloro-2-iodo-6-methylaniline (CAS No. 69705-29-9) is an aromatic amine characterized by the presence of both chloro and iodo substituents on the benzene ring, along with a methyl group and an amino group. This unique structure makes it a significant compound in organic synthesis and various biological applications.

The biological activity of this compound primarily arises from its interactions with various molecular targets, including enzymes and receptors. The presence of halogen substituents (chlorine and iodine) can enhance its binding affinity to specific biological targets, affecting its pharmacological properties.

Key Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Receptor Interactions : Its binding to various receptors can modulate signaling pathways, potentially affecting processes like cell proliferation and apoptosis.

Table 1: Biological Activities of this compound

Activity Type	Description	Reference
Antitumor Activity	Exhibits potential in inhibiting tumor growth in vitro
Enzyme Inhibition	May inhibit specific enzymes involved in metabolic processes
Cytotoxic Effects	Induces apoptosis in cancer cell lines

Case Studies

• Antitumor Efficacy : A study investigated the antitumor effects of this compound on various cancer cell lines. The results indicated that the compound significantly inhibited cell growth and induced apoptosis, demonstrating its potential as an anticancer agent.
• Enzyme Interaction Studies : Research focused on the interactions between this compound and key metabolic enzymes. The findings suggested that the compound could alter enzyme activity, impacting overall metabolic pathways within cells.
• Toxicological Assessment : A comprehensive toxicological evaluation revealed that while this compound shows promising biological activity, it also necessitates careful consideration regarding its safety profile due to potential cytotoxic effects at higher concentrations.

Table 2: Comparison of Similar Compounds

Compound Name	Structural Features	Biological Activity
4-Chloro-2-methylaniline	Lacks iodine	Moderate enzyme inhibition
2-Iodo-4-methylaniline	Lacks chlorine	Lower cytotoxicity
4-Chloro-2,6-dimethylaniline	Additional methyl group	Enhanced antitumor activity

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-methyl-phenylamine (1 g, 7.06 mmol) in acetic acid (20 ml) was added N-iodo succinimide (2.38 g, 10.59 mmol) portion wise at 25° C. under nitrogen. The reaction mixture was stirred at 25° C. for 16 h. The volatiles were removed in vacuo and the resultant crude residue was diluted with EtOAc (40 ml). The organic layer was washed with aqueous 1N NaOH solution (2×15 ml), followed by aqueous Na2S2O3 solution (2×15 ml), and brine (20 ml). The organic layer was dried over anhydrous Na2SO4, filtered, and concentrated in vacuo to give a crude residue which was purified by flash column chromatography (5-10% EtOAc in hexane) to yield 4-chloro-2-iodo-6-methyl-phenylamine (1.5 g, 79%) as brown solid. GC-MS: 267 (M).